Cas no 27931-06-2 (1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
• CAS No: 27931-06-2
• MF: C₁₀H₈NNaO₃S
• MW: 245.230192184448
• CID: 270868
• PubChem ID: 23696783
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
• sodium,7-aminonaphthalene-1-sulfonate
• Sodium 7-aminonaphthalene-1-sulphonate
• EINECS 248-734-2
• SCHEMBL8786209
• SODIUM 7-AMINONAPHTHALENE-1-SULFONATE
• 27931-06-2
• DTXSID40182213
• NS00084220

• Inchi： 1S/C10H9NO3S.Na/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
• InChI Key： KKELBCJRSSENSN-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C=CC(=CC=12)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.01234
• Monoisotopic Mass: 245.012258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.22